Cas no 59452-90-3 (2-(3-Bromophenyl)propanal)

• Product Name: 2-(3-Bromophenyl)propanal
• CAS No: 59452-90-3
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD18908978
• CID: 1094318
• PubChem ID: 12802907
• Update Time: 2025-04-23

2-(3-Bromophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)propanal

• MDL： MFCD18908978
• Inchi： 1S/C9H9BrO/c1-7(6-11)8-3-2-4-9(10)5-8/h2-7H,1H3
• InChI Key： TXYJSKCUTXIIGJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(3-Bromophenyl)propanal

2-(3-Bromophenyl)Propanal: A Comprehensive Overview

2-(3-Bromophenyl)Propanal (CAS No. 59452-90-3) is a chemical compound with the molecular formula C9H9BrO. This compound is a derivative of propanal, where the aldehyde group is attached to a 3-bromophenyl ring. The structure of 2-(3-Bromophenyl)Propanal consists of a benzene ring substituted with a bromine atom at the 3-position and a propanal group at the para position. This compound is widely studied in organic chemistry due to its unique properties and potential applications in various fields.

The synthesis of 2-(3-Bromophenyl)Propanal involves several steps, including Friedel-Crafts acylation and subsequent oxidation. Recent studies have explored alternative methods to improve the yield and purity of this compound. For instance, researchers have employed microwave-assisted synthesis techniques, which significantly reduce reaction time while maintaining high efficiency. These advancements highlight the importance of optimizing synthetic pathways for industrial-scale production.

2-(3-Bromophenyl)Propanal exhibits interesting chemical reactivity due to the presence of both aldehyde and aromatic functional groups. The aldehyde group makes it susceptible to nucleophilic addition reactions, while the bromine substituent introduces electron-withdrawing effects, influencing the overall reactivity of the molecule. Recent research has focused on the use of this compound as a precursor in the synthesis of biologically active molecules, such as pharmaceutical agents and agrochemicals.

In terms of applications, 2-(3-Bromophenyl)Propanal has shown potential in the field of materials science. Its ability to undergo polymerization under specific conditions makes it a candidate for developing novel polymeric materials with tailored properties. Additionally, this compound has been utilized in the synthesis of fluorescent sensors for detecting specific analytes in complex matrices. These applications underscore its versatility and importance in modern chemical research.

The physical properties of 2-(3-Bromophenyl)Propanal include a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various chemical reactions. Recent studies have also investigated its stability under different environmental conditions, revealing that it remains stable under normal storage conditions but requires protection from light and moisture to prevent degradation.

Safety considerations are paramount when handling 2-(3-Bromophenyl)Propanal. Although it is not classified as a hazardous material, proper precautions should be taken to avoid direct contact with skin or inhalation of vapors. Gloves, goggles, and appropriate ventilation are recommended during its use in laboratory settings. Storage should be in tightly sealed containers in a cool, dry place to ensure optimal stability.

In conclusion, 2-(3-Bromophenyl)Propanal (CAS No. 59452-90-3) is a versatile compound with significant potential in organic synthesis and materials science. Its unique chemical properties and reactivity make it an invaluable tool for researchers and industries alike. Continued research into its applications and optimization of synthetic methods will undoubtedly lead to new breakthroughs in various fields.